3-((1-(2-(1H-benzo[d]imidazol-1-yl)acetyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile

• IUPAC Name: 3-[1-[2-(benzimidazol-1-yl)acetyl]piperidin-3-yl]oxypyrazine-2-carbonitrile
• InChI: InChI=1S/C19H18N6O2/c20-10-16-19(22-8-7-21-16)27-14-4-3-9-24(11-14)18(26)12-25-13-23-15-5-1-2-6-17(15)25/h1-2,5-8,13-14H,3-4,9,11-12H2
• InChI Key: YDCBWWWSUGNZNX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CN2C=NC3=CC=CC=C32)OC4=NC=CN=C4C#N
• Molecular Formula: C19H18N6O2
• Molecular Weight: 362.4 g/mol

Description

The compound “3-((1-(2-(1H-benzo[d]imidazol-1-yl)acetyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile” is a complex organic molecule that contains several functional groups, including a benzimidazole ring, a piperidine ring, and a pyrazine ring. The benzimidazole ring is a type of heterocycle that is known for its broad range of chemical and biological properties.

Synthesis Analysis

The synthesis of benzimidazole derivatives often involves the condensation of o-phenylenediamine with a carboxylic acid. In the case of this specific compound, additional steps would be needed to introduce the piperidine and pyrazine rings.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a benzimidazole ring, a piperidine ring, and a pyrazine ring. The benzimidazole ring is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be influenced by the presence of the benzimidazole, piperidine, and pyrazine rings. These functional groups can participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties due to the presence of a positive charge on either of two nitrogen atoms.

Scientific Research Applications

Therapeutic Potential

. .

Antitumor Activity

. This suggests that our compound could potentially be used in cancer research and treatment.

Syk Inhibitor

. Syk is a protein tyrosine kinase involved in intracellular signalling pathways and is a potential therapeutic target in a variety of diseases, including autoimmune disorders and cancer.

Synthesis of Polycyclic Aromatic Hydrocarbons

. These compounds have a wide range of applications, including in dyes, pharmaceuticals, and as semiconductors in electronics.

Development of New Drugs

. Therefore, our compound could potentially be used in the development of new therapeutic agents.

Blocking AQ Signal Reception

. .

Future Directions

The future directions for this compound could involve further exploration of its biological activities. Given the wide range of activities exhibited by benzimidazole derivatives, this compound could potentially be developed into a new drug.